Cas no 550363-94-5 (Benzonitrile, 3-[3-(2-pyridinyl)-1H-1,2,4-triazol-1-yl]-)

• Product Name: Benzonitrile, 3-[3-(2-pyridinyl)-1H-1,2,4-triazol-1-yl]-
• CAS No: 550363-94-5
• MF: C₁₄H₉N₅
• MW: 247.254761457443
• CID: 1592806
• Update Time: 2024-09-01

Benzonitrile, 3-[3-(2-pyridinyl)-1H-1,2,4-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(2-pyridinyl)-1H-1,2,4-triazol-1-yl]-

• Inchi： 1S/C14H9N5/c15-9-11-4-3-5-12(8-11)19-10-17-14(18-19)13-6-1-2-7-16-13/h1-8,10H
• InChI Key： WTABOJQYURJHSB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(N2C=NC(C3=NC=CC=C3)=N2)=C1

Computed Properties

• Exact Mass: 247.08597

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 194-195 °C
• Boiling Point: 499.7±51.0 °C(Predicted)
• PSA: 67.39
• pka: 0.46±0.19(Predicted)